Cas no 1805099-06-2 (2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1805099-06-2
• MF: C₉H₈F₅NO₃
• MW: 273.156740188599
• CID: 4842455
• Update Time: 2025-05-19

2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H8F5NO3/c1-17-5-2-4(3-16)6(7(10)11)15-8(5)18-9(12,13)14/h2,7,16H,3H2,1H3
• InChI Key： ABPXYSAHTUZEJU-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC(=C(N=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6

Additional information on 2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol

2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol

The compound 2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol, with CAS No. 1805099-06-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethoxy group. The presence of these groups imparts distinctive chemical and physical properties to the molecule, making it a valuable subject for research and development.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The pyridine ring serves as a versatile platform for further functionalization, enabling researchers to explore its reactivity under different conditions. For instance, the difluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. Similarly, the methoxy and trifluoromethoxy groups contribute to the molecule's stability and solubility, making it suitable for use in diverse chemical environments.

One of the most intriguing aspects of 2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol is its ability to participate in complex chemical transformations. Researchers have demonstrated that this compound can undergo various reactions, including nucleophilic substitutions, electrophilic additions, and oxidative couplings. These reactions not only provide insights into the fundamental chemistry of the molecule but also pave the way for its application in synthesizing more complex structures. For example, recent experiments have shown that this compound can serve as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications.

The synthesis of 2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a pyridine derivative, which undergoes a series of substitutions and oxidations to introduce the desired functional groups. The use of advanced catalysts and reaction techniques has significantly improved the yield and purity of this compound, making it more accessible for research purposes.

In terms of biological activity, this compound has shown promising results in preliminary assays. Studies have indicated that it exhibits moderate inhibitory effects on certain enzymes associated with metabolic disorders. While further research is needed to fully understand its pharmacological properties, these findings suggest that 2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol could be a valuable lead compound in drug discovery efforts.

Looking ahead, the continued exploration of 2-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol is expected to yield new insights into its chemical behavior and potential applications. Its unique combination of functional groups makes it an ideal candidate for further investigation in areas such as catalysis, materials science, and medicinal chemistry. As researchers continue to unlock its full potential, this compound is poised to play a significant role in advancing our understanding of organic chemistry and its practical applications.